molecular formula C11H14N2O2 B056459 6-Amino-4-propyl-2H-1,4-benzoxazin-3(4H)-one CAS No. 105807-91-8

6-Amino-4-propyl-2H-1,4-benzoxazin-3(4H)-one

Cat. No. B056459
CAS RN: 105807-91-8
M. Wt: 206.24 g/mol
InChI Key: FLKCUBJJJCHYGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of benzoxazinone derivatives often involves palladium-catalyzed reactions, coupling reactions, and cyclization processes. For example, one synthetic approach involves the tandem palladium-catalyzed oxidative aminocarbonylation-cyclization of prop-2-ynyloxyanilines to produce 2,3-dihydrobenzo[1,4]oxazine derivatives (Gabriele et al., 2006). Another method includes the copper-catalyzed coupling of o-halophenols and 2-halo-amides, leading to various 2H-1,4-benzoxazin-3-(4H)-ones (Chen et al., 2009).

Molecular Structure Analysis

The molecular structure of benzoxazinones is stabilized by intermolecular hydrogen bonding and π-π stacking interactions. The crystalline structure of a related compound, 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one, demonstrates these interactions, highlighting the dense packing and molecular interactions that may be analogous to 6-Amino-4-propyl-2H-1,4-benzoxazin-3(4H)-one (Hwang et al., 2006).

Chemical Reactions and Properties

Benzoxazinones participate in various chemical reactions, including nucleophilic substitution, cyclization, and carbonylation reactions. The reactivity of these compounds often depends on the substitution pattern on the benzoxazinone core and the presence of catalytic conditions. For instance, the synthesis and reactivity of 6-iodo-4H-3,1-benzoxazin-4-one towards nitrogen nucleophiles have been explored, indicating the potential for forming a wide array of derivatives with different functional groups (Eissa et al., 2013).

properties

IUPAC Name

6-amino-4-propyl-1,4-benzoxazin-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14N2O2/c1-2-5-13-9-6-8(12)3-4-10(9)15-7-11(13)14/h3-4,6H,2,5,7,12H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLKCUBJJJCHYGM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C(=O)COC2=C1C=C(C=C2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80546178
Record name 6-Amino-4-propyl-2H-1,4-benzoxazin-3(4H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80546178
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

206.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Amino-4-propyl-2H-1,4-benzoxazin-3(4H)-one

CAS RN

105807-91-8
Record name 6-Amino-4-propyl-2H-1,4-benzoxazin-3(4H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80546178
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.